Cas no 2229594-12-9 (2-methyl-2-{3-(trifluoromethyl)sulfanylphenyl}propan-1-amine)

2-Methyl-2-{3-(trifluoromethyl)sulfanylphenyl}propan-1-amine is a fluorinated organic compound featuring a trifluoromethylthio (-SCF₃) substituent on the phenyl ring, coupled with a sterically hindered primary amine group. The trifluoromethylthio moiety enhances lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical applications. The tertiary carbon adjacent to the amine group contributes to steric hindrance, potentially improving selectivity in binding interactions. This compound serves as a versatile intermediate for synthesizing bioactive molecules, particularly in the development of pharmaceuticals and crop protection agents. Its structural features offer opportunities for further functionalization, enabling tailored modifications for specific applications.

2-methyl-2-{3-(trifluoromethyl)sulfanylphenyl}propan-1-amine structure

2229594-12-9 structure

Product Name:2-methyl-2-{3-(trifluoromethyl)sulfanylphenyl}propan-1-amine

CAS No:2229594-12-9

MF:C₁₁H₁₄F₃NS

MW:249.295772075653

CID:5604833

PubChem ID:165851978

Update Time:2025-06-07

2-methyl-2-{3-(trifluoromethyl)sulfanylphenyl}propan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2-methyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-1-amine
- 2229594-12-9
- EN300-1962012
- 2-methyl-2-{3-(trifluoromethyl)sulfanylphenyl}propan-1-amine
- Inchi： 1S/C11H14F3NS/c1-10(2,7-15)8-4-3-5-9(6-8)16-11(12,13)14/h3-6H,7,15H2,1-2H3
- InChI Key： GLVSJVXOONCJLD-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)C1=CC=CC(=C1)C(C)(C)CN

Computed Properties

Exact Mass: 249.07990511g/mol
Monoisotopic Mass: 249.07990511g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 51.3Å²

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1962012-0.05g	2-methyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-1-amine	2229594-12-9	0.05g	$924.0	2023-08-31
Enamine	EN300-1962012-0.1g	2-methyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-1-amine	2229594-12-9	0.1g	$968.0	2023-08-31
Enamine	EN300-1962012-0.25g	2-methyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-1-amine	2229594-12-9	0.25g	$1012.0	2023-08-31
Enamine	EN300-1962012-0.5g	2-methyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-1-amine	2229594-12-9	0.5g	$1056.0	2023-08-31
Enamine	EN300-1962012-1.0g	2-methyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-1-amine	2229594-12-9	1g	$1100.0	2023-05-27
Enamine	EN300-1962012-2.5g	2-methyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-1-amine	2229594-12-9	2.5g	$2155.0	2023-08-31
Enamine	EN300-1962012-5.0g	2-methyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-1-amine	2229594-12-9	5g	$3189.0	2023-05-27
Enamine	EN300-1962012-10.0g	2-methyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-1-amine	2229594-12-9	10g	$4729.0	2023-05-27
Enamine	EN300-1962012-1g	2-methyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-1-amine	2229594-12-9	1g	$1100.0	2023-08-31
Enamine	EN300-1962012-5g	2-methyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-1-amine	2229594-12-9	5g	$3189.0	2023-08-31